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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol-d2

Cat. No.: B12385831

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Ethyl-2-methoxyphenol-d2, a
deuterated stable isotope-labeled compound valuable for a range of research applications. This
document details its suppliers, technical specifications, and its primary application as an
internal standard in quantitative analytical methods.

Compound Overview

4-Ethyl-2-methoxyphenol-d2, also known as 4-Ethylguaiacol-d2, is the deuterated form of 4-
Ethyl-2-methoxyphenol, a phenolic compound found in various natural sources and recognized
as a significant flavor and aroma component.[1][2] The incorporation of two deuterium atoms
into the ethyl group creates a stable, heavier version of the molecule, making it an ideal internal
standard for mass spectrometry-based quantitative analysis.[3] Its primary application lies in
stable isotope dilution assays (SIDA) for the accurate quantification of its non-deuterated
counterpart in complex matrices such as wine, beer, and biological samples.[3][4][5][6]

Suppliers and Product Specifications

Several chemical suppliers offer 4-Ethyl-2-methoxyphenol-d2. The following table
summarizes the available information. Researchers are advised to contact the suppliers directly
for the most current product specifications and availability.
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. Product CAS Molecular Molecular .
Supplier . Purity Notes
Name Number Formula Weight
Also known
4-Ethyl-2- Information  as 4-
MedChem 1335401- 154.21 _ _
methoxyph CoH10D202 not readily Ethylguaia
Express 59-6 g/mol )
enol-d2 available col-d2.[3]
[7]
Provided
D2-4-
_ asa
HPC Ethylguaia  1335401- 154.21 o
CoH10D202 100 pg/ml solution in
Standards col 59-6 g/mol o
i acetonitrile.
Solution
(8]
4-Ethyl-2- Information )
Benchche 1335401- Not Not ] Inquire for
methoxyph N N not readily )
m 59-6 specified specified ] details.[9]
enol - d2 available
Available in
4-Ethyl-2-
DVE- 1335401- Not Not 10 mg
methoxyph » » > 95% )
290845 59-6 specified specified packaging.
enol - d2 [10]

Physicochemical Properties (of the non-deuterated

form)

The following table summarizes the key physicochemical properties of the non-deuterated 4-

Ethyl-2-methoxyphenol. These properties are expected to be very similar for the d2-labeled

compound.
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Property Value Source
CAS Number 2785-89-9 [11][12]
Molecular Formula CoH1202 [11][12]
Molecular Weight 152.19 g/mol [11][12]
Appearance C.:Ieér colorless to pale yellow [12]013]
liquid
Boiling Point 234-236 °C [12]
Melting Point 15°C [12]
Density 1.063 g/mL at 25 °C [12]
Refractive Index 1.5260-1.5300 @ 20°C [13]
Solubility Slightly soluble in chloroform (12]

and methanol.

Experimental Protocol: Use as an Internal Standard
in Quantitative Analysis by GC-MS

This section outlines a general experimental protocol for the use of 4-Ethyl-2-methoxyphenol-

d2 as an internal standard in a stable isotope dilution assay (SIDA) for the quantification of 4-

ethylguaiacol in a liquid matrix (e.g., wine).

Objective: To accurately quantify the concentration of 4-ethylguaiacol in a sample using 4-

Ethyl-2-methoxyphenol-d2 as an internal standard.

Materials:

e 4-Ethyl-2-methoxyphenol-d2 standard solution (e.g., 100 ug/mL in acetonitrile from HPC

Standards)

e 4-Ethylguaiacol analytical standard

o Sample for analysis (e.g., red wine)
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Organic solvent for extraction (e.g., dichloromethane, diethyl ether)

Anhydrous sodium sulfate

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., DB-5ms or equivalent)

Standard laboratory glassware and equipment
Procedure:
o Preparation of Standard Solutions:

o Prepare a stock solution of the non-deuterated 4-ethylguaiacol standard in a suitable
solvent (e.g., ethanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

o From the stock solution, prepare a series of calibration standards by serial dilution to cover
the expected concentration range of the analyte in the samples.

o Sample Preparation and Spiking:
o Take a known volume of the sample (e.g., 5 mL of wine).

o Add a precise volume of the 4-Ethyl-2-methoxyphenol-d2 internal standard solution to
the sample. The amount added should be chosen to give a detector response similar to
that of the analyte in the sample.

o For the calibration standards, take a known volume of a blank matrix (a wine known to be
free of 4-ethylguaiacol, or a synthetic wine) and spike with known concentrations of the
non-deuterated standard and the same fixed amount of the deuterated internal standard
as added to the samples.

o Extraction:

o Perform a liquid-liquid extraction of the spiked sample and calibration standards. For
example, add 2 mL of dichloromethane, vortex for 1 minute, and centrifuge to separate the
layers.
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o Carefully collect the organic (lower) layer.
o Repeat the extraction process two more times and combine the organic extracts.

o Dry the combined organic extract by passing it through a small column containing
anhydrous sodium sulfate.

o Concentrate the extract under a gentle stream of nitrogen to a final volume of
approximately 100 pL.

e GC-MS Analysis:
o Inject 1 pL of the concentrated extract into the GC-MS system.

o The GC oven temperature program should be optimized to achieve good separation of 4-
ethylguaiacol from other matrix components. A typical program might be: start at 40°C,
hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

o The mass spectrometer should be operated in selected ion monitoring (SIM) mode to
enhance sensitivity and selectivity.

o Monitor the following ions (note: these are theoretical exact masses; the specific ions to
monitor may vary slightly based on the instrument and should be confirmed by running a
full scan of the standards):

» 4-Ethylguaiacol (Analyte): m/z 152 (molecular ion), and a qualifier ion such as m/z 137.

» 4-Ethyl-2-methoxyphenol-d2 (Internal Standard): m/z 154 (molecular ion), and a
qualifier ion.

» Data Analysis and Quantification:

o Integrate the peak areas for the selected ions for both the analyte and the internal
standard in the chromatograms of the calibration standards and the samples.

o Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each
calibration standard.
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o Construct a calibration curve by plotting the response ratio against the concentration of the
analyte in the calibration standards.

o Calculate the response ratio for the unknown samples.

o Determine the concentration of 4-ethylguaiacol in the samples by interpolating their
response ratios on the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis

The following diagram illustrates the key steps in using 4-Ethyl-2-methoxyphenol-d2 as an
internal standard for quantitative analysis.

Sample & Standard Preparation

4-Ethyl-2-methoxyphenol-d2 .
e S Spike Blanks with Analyte & IS

Extraction Analysis & Quantification

—l—( Data Processing
\ Liquid-Liquid Extraction }——{ DDDDDD }——{ Concentration }——c»’ GC-MS Analysis (SIM Mode) (Peak Integration)

Spike Sample with IS

Quantification
(Calibration Curve)

Click to download full resolution via product page
Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship in Stable Isotope Dilution Assay

This diagram shows the logical relationship between the analyte and the internal standard in a
stable isotope dilution assay.
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Caption: Logic of Stable Isotope Dilution Assay.

Conclusion

4-Ethyl-2-methoxyphenol-d2 is an essential tool for researchers requiring precise and
accurate quantification of 4-ethylguaiacol. Its use as an internal standard in stable isotope
dilution assays minimizes the effects of matrix interference and variations in sample
preparation, leading to highly reliable analytical results. This guide provides a foundational
understanding for the effective utilization of this deuterated compound in research and drug
development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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